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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-diiodobenzene

Cat. No.: B1312432

A Technical Guide to the Physical Properties of
1,4-Dibromo-2,5-diiodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,4-
Dibromo-2,5-diiodobenzene, a halogenated benzene derivative with significant applications in
organic synthesis. This document outlines its melting point and solubility characteristics,
offering detailed experimental protocols for their determination, which are crucial for its
application in the synthesis of pharmaceuticals, dyes, plastics, and functional polymers.[1]

Core Physical Properties

1,4-Dibromo-2,5-diiodobenzene is a white to almost white crystalline powder at room
temperature.[2][3] Its physical characteristics are pivotal for its handling, purification, and
reaction setup in various synthetic applications.

Melting Point

The melting point of a compound is a critical indicator of its purity. For 1,4-Dibromo-2,5-
diiodobenzene, the melting point is consistently reported within a narrow range, suggesting a
stable crystalline structure.
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Property Value (°C)

Melting Point 163 - 169

Data sourced from multiple chemical suppliers
and databases.[2][3]

Solubility

The solubility profile of 1,4-Dibromo-2,5-diiodobenzene is characteristic of a non-polar
organic compound. It is generally soluble in non-polar organic solvents and insoluble in polar
solvents like water. While precise quantitative solubility data is not readily available in the
literature, its qualitative solubility has been established in several common solvents.

e Soluble in: Toluene, Chloroform.[2]

o Expected to be soluble in: Other non-polar organic solvents such as benzene, diethyl ether,
and dichloromethane, following the "like dissolves like" principle.

¢ |nsoluble in: Water.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of 1,4-Dibromo-2,5-diiodobenzene. These protocols are designed to be
adaptable for a standard organic chemistry laboratory setting.

Determination of Melting Point

This protocol is based on the capillary method, a widely used and reliable technique for
determining the melting point of a solid organic compound.

Materials:
e 1,4-Dibromo-2,5-diiodobenzene sample

e Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the 1,4-Dibromo-2,5-diiodobenzene sample is
finely ground into a powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
A sample height of 2-3 mm is ideal.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Rapid Determination (Optional): A preliminary rapid heating is performed to get an
approximate melting range. The temperature is increased at a rate of 10-20°C per minute.

Accurate Determination: A fresh sample is prepared. The apparatus is heated to a
temperature approximately 20°C below the estimated melting point. The heating rate is then
reduced to 1-2°C per minute.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
particle melts is recorded as the end of the melting range.

Determination of Qualitative Solubility

This protocol outlines a systematic approach to determine the solubility of 1,4-Dibromo-2,5-

diiodobenzene in various solvents.

Materials:

1,4-Dibromo-2,5-diiodobenzene sample
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A selection of solvents (e.g., water, ethanol, toluene, chloroform, acetone)

Test tubes and rack

Spatula

Vortex mixer (optional)

Procedure:

Sample Preparation: Approximately 20-30 mg of 1,4-Dibromo-2,5-diiodobenzene is placed
into a clean, dry test tube.

Solvent Addition: 1 mL of the first test solvent is added to the test tube.

Mixing: The test tube is agitated (e.qg., by flicking or using a vortex mixer) for 1-2 minutes at
room temperature.

Observation: The mixture is visually inspected to determine if the solid has dissolved
completely.

o Soluble: The solid completely disappears, and the solution is clear.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

o Insoluble: The solid does not appear to dissolve at all.

Repeat for Other Solvents: Steps 1-4 are repeated for each of the selected solvents.

Heating (Optional): For solvents in which the compound is sparingly soluble or insoluble at
room temperature, the test tube can be gently warmed in a water bath to observe if solubility
increases with temperature.

Synthesis Workflow

The synthesis of 1,4-Dibromo-2,5-diiodobenzene typically proceeds from 1,4-

dibromobenzene through a multi-step process. The following diagram illustrates a common

synthetic route.[1]
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Starting Material Intermediates Final Product

i n
1,4-Dibromobenzene Hratlor 2,5-Dibromonitrobenzene 2,5-Dibromoaniline 2,5-Dibromo-4-iodoaniline

Click to download full resolution via product page

Caption: Synthetic pathway for 1,4-Dibromo-2,5-diiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1312432?utm_src=pdf-body-img
https://www.benchchem.com/product/b1312432?utm_src=pdf-body
https://www.benchchem.com/product/b1312432?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN110627611A/en
https://patents.google.com/patent/CN110627611A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB7460245_EN.htm
https://www.tcichemicals.com/CA/en/p/D3904
https://www.benchchem.com/product/b1312432#physical-properties-of-1-4-dibromo-2-5-diiodobenzene-melting-point-solubility
https://www.benchchem.com/product/b1312432#physical-properties-of-1-4-dibromo-2-5-diiodobenzene-melting-point-solubility
https://www.benchchem.com/product/b1312432#physical-properties-of-1-4-dibromo-2-5-diiodobenzene-melting-point-solubility
https://www.benchchem.com/product/b1312432#physical-properties-of-1-4-dibromo-2-5-diiodobenzene-melting-point-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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